Cas no 4106-67-6 (Pigment Yellow 5)

Pigment Yellow 5 structure
Pigment Yellow 5 structure
Product Name:Pigment Yellow 5
CAS No:4106-67-6
MF:C16H14N4O4
MW:326.30676317215
CID:44751
PubChem ID:77748
Update Time:2025-04-18

Pigment Yellow 5 Chemical and Physical Properties

Names and Identifiers

    • Pigment Yellow 5
    • 2-[(2-Nitrophenyl)azo]-3-oxo-N-phenyl-butanamide
    • 2-[(o-Nitrophenyl)azo]acetoacetanilide
    • C.I. 11660
    • 2-[(2-nitrophenyl)diazenyl]-3-oxo-N-phenylbutanamide
    • 2-[(2-NITROPHENYL)AZO]-3-OXO-N-PHENYLBUTANAMIDE
    • 2-[(e)-(2-nitrophenyl)diazenyl]-3-oxo-n-phenylbutanamide
    • Butanamide,2-((2-nitrophenyl)azo)-3-oxo-N-phenyl
    • EINECS 223-884-1
    • O868
    • Butanamide, 2-(2-(2-nitrophenyl)diazenyl)-3-oxo-N-phenyl-
    • 2-((o-Nitrophenyl)azo)acetoacetanilide
    • NS00048152
    • DTXSID90884033
    • Butanamide, 2-((2-nitrophenyl)azo)-3-oxo-N-phenyl-
    • Butanamide, 2-[(2-nitrophenyl)azo]-3-oxo-N-phenyl-
    • Butanamide, 2-[2-(2-nitrophenyl)diazenyl]-3-oxo-N-phenyl-
    • SCHEMBL11154559
    • 4106-67-6
    • Inchi: 1S/C16H14N4O4/c1-11(21)15(16(22)17-12-7-3-2-4-8-12)19-18-13-9-5-6-10-14(13)20(23)24/h2-10,15H,1H3,(H,17,22)/b19-18+
    • InChI Key: FCUWHABSNJYYDW-VHEBQXMUSA-N
    • SMILES: O=C(C(C(C)=O)/N=N/C1C=CC=CC=1[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 326.10200
  • Monoisotopic Mass: 326.102
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 3.4
  • Topological Polar Surface Area: 117A^2

Experimental Properties

  • Color/Form: Yellow loose powder with green light, bright color
  • Density: 1.32
  • Melting Point: 225 ºC
  • Boiling Point: 525.3°C at 760 mmHg
  • Flash Point: 271.5°C
  • Refractive Index: 1.628
  • PSA: 116.71000
  • LogP: 3.87100
  • Solubility: It is unstable in heat. It can be dissolved in ethanol, acetone, benzene and other solvents to obtain homogeneous and heterogeneous crystals. It is light yellow in concentrated sulfuric acid, light yellow precipitate after dilution, and dark yellow in 10% hot sodium hydroxide solution. Some foreign products are mixtures

Pigment Yellow 5 Customs Data

  • HS CODE:2927000090
  • Customs Data:

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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